Cas no 2137653-31-5 (1-[3-(hydroxymethyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-7-yl]-2-methylpropan-1-one)

• Product Name: 1-[3-(hydroxymethyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-7-yl]-2-methylpropan-1-one
• CAS No: 2137653-31-5
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6599070
• PubChem ID: 165786292
• Update Time: 2025-10-24

1-[3-(hydroxymethyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-7-yl]-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(hydroxymethyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-7-yl]-2-methylpropan-1-one
• 2137653-31-5
• EN300-739853

• Inchi： 1S/C11H17N3O2/c1-7(2)11(16)14-5-3-4-8-9(6-15)12-13-10(8)14/h7,15H,3-6H2,1-2H3,(H,12,13)
• InChI Key： FMRZGUJMHORAQZ-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1C2C(=C(CO)NN=2)CCC1

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.2Ų

Additional information on 1-[3-(hydroxymethyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-7-yl]-2-methylpropan-1-one

Comprehensive Analysis of 1-[3-(hydroxymethyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-7-yl]-2-methylpropan-1-one (CAS No. 2137653-31-5)

The compound 1-[3-(hydroxymethyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-7-yl]-2-methylpropan-1-one (CAS No. 2137653-31-5) is a novel heterocyclic derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique pyrazolo[3,4-b]pyridine core structure, combined with a hydroxymethyl and a 2-methylpropan-1-one moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing small-molecule inhibitors targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 1-[3-(hydroxymethyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-7-yl]-2-methylpropan-1-one has surged due to their versatility in drug development. The pyrazolo[3,4-b]pyridine framework is known for its ability to mimic purine bases, making it a valuable building block for kinase inhibitors and GPCR modulators. This compound's hydroxymethyl group further enhances its solubility and bioavailability, addressing one of the key challenges in modern pharmacology. As the pharmaceutical industry shifts toward precision medicine, such tailored molecules are becoming increasingly relevant.

The synthesis of CAS No. 2137653-31-5 involves multi-step organic reactions, including cyclization and functional group transformations, to achieve high purity and yield. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to characterize its structure, ensuring compliance with regulatory standards. Given the growing interest in sustainable chemistry, efforts are also underway to optimize its synthesis using green solvents and catalytic methods, reducing environmental impact.

From a therapeutic perspective, 1-[3-(hydroxymethyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-7-yl]-2-methylpropan-1-one is being explored for its potential in treating neurodegenerative diseases and autoimmune conditions. Its ability to modulate cell signaling pathways has sparked interest in oncology research, particularly in combination therapies. Additionally, its low toxicity profile in preliminary studies makes it a viable candidate for further preclinical evaluation.

In the context of AI-driven drug discovery, this compound exemplifies how computational tools can predict structure-activity relationships (SAR) to accelerate lead optimization. Platforms leveraging machine learning and quantum chemistry are increasingly used to identify derivatives of pyrazolo[3,4-b]pyridine with enhanced efficacy. This aligns with the broader trend of digital transformation in life sciences, where data-driven approaches are revolutionizing R&D.

For researchers and industry professionals, CAS No. 2137653-31-5 represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and biotechnology. As the scientific community continues to unravel its mechanisms of action, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics. Its adaptability to high-throughput screening and combinatorial chemistry further underscores its potential to address unmet medical needs.